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Compound of Interest

Compound Name: 3-Chloro-2-pyrazinamine

Cat. No.: B041553 Get Quote

Technical Guide: 3-Chloro-2-pyrazinamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloro-2-pyrazinamine (CAS

Number: 6863-73-6), a heterocyclic amine of interest in medicinal chemistry and drug

discovery. This document collates available data on its chemical and physical properties,

synthesis, and the biological activities of its derivatives.

Core Compound Identification and Properties
3-Chloro-2-pyrazinamine, also known as 2-Amino-3-chloropyrazine, is a pyrazine derivative

with the chemical formula C₄H₄ClN₃.
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Property Value Source(s)

CAS Number 6863-73-6 [1][2][3][4][5][6]

Molecular Formula C₄H₄ClN₃ [1][2][3][4][6]

Molecular Weight 129.55 g/mol [1][2][3][4][5]

Physical Form Solid [1]

Melting Point 166-175 °C [1]

Solubility Slightly soluble in water [4]

IUPAC Name 3-chloropyrazin-2-amine [2][3]

Synonyms

2-Amino-3-chloropyrazine, 3-

Chloropyrazin-2-amine, 3-

Chloro-pyrazin-2-ylamine

[1][2][5]

Synthesis of 3-Chloro-2-pyrazinamine
A general method for the synthesis of 2-Amino-3-chloropyrazine involves the reaction of 2,3-

dichloropyrazine with ammonia.

Experimental Protocol: Synthesis from 2,3-
Dichloropyrazine
A general procedure for the synthesis of 2-amino-3-chloropyrazine from 2,3-dichloropyrazine is

as follows: 2,3-dichloropyrazine is suspended in a mixture of 25% ammonia and

tetrahydrofuran (THF) in an autoclave reactor. The mixture is heated to 100 °C and allowed to

react for 18 hours. After cooling to room temperature, the reaction mixture is concentrated

under reduced pressure. The resulting residue is ground with distilled water, filtered, and the

solid product is dried to yield 2-amino-3-chloropyrazine.[4]
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General Synthesis of 3-Chloro-2-pyrazinamine

2,3-Dichloropyrazine

Autoclave Reactor
100 °C, 18 h

Ammonia (25%)
Tetrahydrofuran (THF)

Concentration
(Reduced Pressure)

Washing with Water
& Filtration

3-Chloro-2-pyrazinamine

Click to download full resolution via product page

A flowchart illustrating the general synthesis of 3-Chloro-2-pyrazinamine.

Spectroscopic Data
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Type Data Source(s)

Mass Spectrum

(Electrospray positive

ionization mode, ES+) m/z:

130.1

[4]

¹H NMR

(400 MHz, CDCl₃): δ 7.94 (d,

J=2.53 Hz, 1H), 7.72 (d,

J=2.53 Hz, 1H), 4.90-5.12

(broad single peak, 2H)

[4]

Applications in Research and Drug Development
3-Chloro-2-pyrazinamine serves as a building block in the synthesis of more complex

molecules with potential therapeutic applications. Notably, it is a precursor in the synthesis of

N-pyrazinylthiourea derivatives, which have been investigated for their tuberculostatic activity.

[4][7]

While direct biological studies on 3-Chloro-2-pyrazinamine are limited in the provided search

results, derivatives of the closely related compound, 3-chloropyrazine-2-carboxamide, have

been synthesized and evaluated for their antimicrobial properties. These studies provide insight

into the potential of the chloropyrazine scaffold in drug discovery.

Antimicrobial Activity of Related Pyrazine Derivatives
Derivatives of 3-chloropyrazine-2-carboxamide have been synthesized through

aminodehalogenation with various benzylamines. Several of these derivatives have

demonstrated in vitro activity against Mycobacterium tuberculosis H37Rv, with some

compounds showing activity equivalent to the standard drug, pyrazinamide.[1][8] The minimum

inhibitory concentration (MIC) values for some of these derivatives ranged from 6 to 42 µM.[1]

[8] Moderate activity against Enterococcus faecalis and Staphylococcus aureus has also been

observed for some derivatives.[1]

Proposed Mechanism of Action for Derivatives
Molecular docking studies on active 3-benzylaminopyrazine-2-carboxamide derivatives suggest

a potential mechanism of action involving the inhibition of the mycobacterial enoyl-ACP
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reductase (InhA).[1][8] InhA is a critical enzyme in the biosynthesis of mycolic acids, which are

essential components of the mycobacterial cell wall. Inhibition of this enzyme disrupts cell wall

synthesis, leading to bacterial death.

Proposed Mechanism of Action for Pyrazine Derivatives

Pyrazine Derivative

Inhibition of InhA

Enoyl-ACP Reductase (InhA)

Disruption of Mycolic Acid Biosynthesis

Impaired Mycobacterial Cell Wall Integrity

Bactericidal Effect

Click to download full resolution via product page

A diagram of the proposed mechanism of action for certain pyrazine derivatives.

Safety and Handling
Globally Harmonized System (GHS) classifications for 2-Amino-3-chloropyrazine indicate the

following hazard statements:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard laboratory safety protocols, including the use of personal protective equipment such

as gloves, safety glasses, and a lab coat, should be followed when handling this compound.

Work should be conducted in a well-ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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